molecular formula C8H14NO6P B1194583 3-(1-Oxo-2-phosphonoethyl)-2-piperidinecarboxylic acid CAS No. 138738-21-3

3-(1-Oxo-2-phosphonoethyl)-2-piperidinecarboxylic acid

Cat. No.: B1194583
CAS No.: 138738-21-3
M. Wt: 251.17 g/mol
InChI Key: YEEABICQMLEYCN-UHFFFAOYSA-N
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Description

3-(1-Oxo-2-phosphonoethyl)-2-piperidinecarboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C8H14NO6P and its molecular weight is 251.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

138738-21-3

Molecular Formula

C8H14NO6P

Molecular Weight

251.17 g/mol

IUPAC Name

3-(2-phosphonoacetyl)piperidine-2-carboxylic acid

InChI

InChI=1S/C8H14NO6P/c10-6(4-16(13,14)15)5-2-1-3-9-7(5)8(11)12/h5,7,9H,1-4H2,(H,11,12)(H2,13,14,15)

InChI Key

YEEABICQMLEYCN-UHFFFAOYSA-N

SMILES

C1CC(C(NC1)C(=O)O)C(=O)CP(=O)(O)O

Canonical SMILES

C1CC(C(NC1)C(=O)O)C(=O)CP(=O)(O)O

Synonyms

3-(1-oxo-2-phosphonoethyl)-2-piperidinecarboxylic acid
MDL 100,925
MDL 100925
MDL-100,925
MDL-100925

Origin of Product

United States

Synthesis routes and methods

Procedure details

Mix N-carbobenzoxy-3[(diethoxyphosphinyl)acetyl]piperidine-2-carboxylic acid benzyl ester (3.6 g) and 6N hydrochloric acid (400 mL) and reflux for 24 hours. Condense with a stream of nitrogen and dissolve the residue in a mixture of absolute ethanol (75 mL) and isopropanol (75 mL). Filter and add propylene oxide until a white precipitate develops. Filter the precipitate, wash with isopropanol and dry to give the title compound as a white powder (1.55 g, 91%).
Name
N-carbobenzoxy-3[(diethoxyphosphinyl)acetyl]piperidine-2-carboxylic acid benzyl ester
Quantity
3.6 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Two
Yield
91%

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